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Compound of Interest

Compound Name: Cyclohexane-d12

Cat. No.: B167423

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the material safety data for Cyclohexane-
d12 (CeD12), a deuterated solvent essential for Nuclear Magnetic Resonance (NMR)
spectroscopy in advanced scientific research and pharmaceutical development.[1][2]
Adherence to strict safety protocols is paramount when handling this compound due to its
hazardous nature. This document outlines the critical safety data, handling procedures, and
emergency responses necessary to ensure a safe laboratory environment.

Section 1: Hazard Identification and Classification

Cyclohexane-d12 is classified as a hazardous substance under the Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals.[3][4][5][6] It is a highly flammable
liquid and vapor that can cause serious health effects.[3][4][5][6][7][8]

GHS Hazard Statements:

H225: Highly flammable liquid and vapor.[3][4][5][6][9]

H304: May be fatal if swallowed and enters airways.[3][4][5][6][9][10][11]

H315: Causes skin irritation.[3][4][5][6][9]

H319: Causes serious eye irritation.[3]
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e H336: May cause drowsiness or dizziness.[3][4][9][10][11]

e H410: Very toxic to aquatic life with long lasting effects.[3][4][9][11]

Signal Word: Danger[3][4][9]

Hazard Pictograms:

Flame

Health Hazard

Exclamation Mark

Environment

Section 2: Physical and Chemical Properties

Understanding the physical and chemical properties of Cyclohexane-d12 is crucial for its safe
handling and storage.
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Property Value Source
Molecular Formula CeD12 [4107118]
Molecular Weight 96.23 g/mol [21[4]191[12]
Appearance Colorless liquid [21[31[7]
Odor Sweet, mild odor [21[7]
Melting Point 6.5°C/43.7 °F [7][13]
Boiling Point 78 °C/172.4 °F t0 80.7 °C [21[71[12][13]
Flash Point -18 °C / -0.4 °F (closed cup) [7119]
Density 0.890 - 0.893 g/mL at 25 °C [2][7][12][13]
Autoignition Temperature 245 °C /473 °F [7]

Solubility in Water Insoluble [2][12]

Vapor Pressure

No data available

[7]

Explosive Limits

Lower: 1.3%, Upper: 8.0%

[7]

Section 3: Toxicology and Exposure Limits

Cyclohexane-d12 poses several health risks upon exposure. The primary routes of exposure

are inhalation, skin contact, eye contact, and ingestion.

Parameter Value Species Source
LD50 Oral >5,000 mg/kg Rat [10]
LD50 Dermal >2,000 mg/kg Rabbit [10]
LC50 Inhalation > 32.88 mg/l air Rat [3]
Occupational Exposure Limits:
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Guideline Limit Notes

Central Nervous System

ACGIH OEL TWA 100 ppm ) ]
impairment[3]

OSHA PEL TWA 300 ppm (1050 mg/m3) [3]

Symptoms of Exposure:

Inhalation: Causes respiratory tract irritation. Vapors may lead to drowsiness, dizziness,

central nervous system depression, chest pain, and pulmonary edema.[3]

Skin Contact: Causes skin irritation and may be harmful if absorbed through the skin.[3]

Eye Contact: Causes serious eye irritation.[3]

Ingestion: May be fatal if swallowed and enters airways due to aspiration hazard.[3][10][11]

Can cause gastrointestinal disturbance.[3]

Section 4: Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is essential to minimize the risks
associated with Cyclohexane-d12.

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[1][14]

o Keep away from heat, sparks, open flames, and other ignition sources.[3][4][11][14][15] No
smoking in handling areas.[3][4][11][14]

o Use explosion-proof electrical, ventilating, and lighting equipment.[3][11][14]

e Ground and bond containers and receiving equipment to prevent static discharge.[3][11][14]
[15] Use only non-sparking tools.[3][11]

e Avoid contact with skin and eyes.[3] Wear appropriate personal protective equipment (PPE).

[1]3]
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e Avoid breathing vapors or mist.[3]

e Handle in accordance with good industrial hygiene and safety practices.[3] Wash hands

thoroughly after handling.[3][11]

Storage:

Keep away from sources of ignition.[15][16]

Store locked up.[3]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3][4][10][11]

Incompatible materials include strong oxidizing agents and nitrogen oxides.[7][10]

Section 5: Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling Cyclohexane-d12:

PPE Type

Specifications

Eye/Face Protection

Safety glasses with side-shields or chemical
safety goggles. A face shield may also be

necessary.[3][14]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber).
Protective clothing such as a lab coat or
coveralls.[3][14]

Respiratory Protection

A NIOSH/CEN approved respirator with an
organic vapor cartridge is hecessary when
ventilation is inadequate or for exposures
exceeding the occupational exposure limits.[3]
[14]

Section 6: Emergency Procedures

First-Aid Measures:
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 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[3][7]

o Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. If skin
irritation occurs, get medical advice/attention.[3][7][10]

o Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Get medical attention.[3][7][11]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Call a physician or poison control center immediately.[3][7]
[10][11]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide for
small fires. For large fires, use water spray, fog, or foam.[3][7][11] Water may be ineffective
but can be used to cool containers.[7][14]

o Specific Hazards: Highly flammable liquid and vapor.[3][4][7] Vapors are heavier than air and
may travel to a source of ignition and flash back.[4][7][11] Containers may explode when
heated.[7] Hazardous decomposition products include carbon oxides (CO, COz2).[4][7][11]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[3][14]

Section 7: Accidental Release Measures
In the event of a spill, follow these procedures to mitigate the hazard.
Personal Precautions:

o Evacuate personnel to a safe area.[3]

e Ensure adequate ventilation.[3]

e Remove all sources of ignition.[3][15]
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e Avoid breathing vapors, mist, or gas.[3]

o Wear appropriate personal protective equipment.[3]
Environmental Precautions:

o Prevent further leakage or spillage if safe to do so0.[3]

e Do not let the product enter drains, sewers, or waterways as it is very toxic to aquatic life.[3]
[71[14]

Containment and Cleaning Up:

Contain the spillage.

Absorb with a non-combustible absorbent material (e.g., sand, earth, vermiculite).[3][16]

Collect the absorbed material and place it in a suitable, closed container for disposal.[3][11]

Disposal must be in accordance with applicable federal, state, and local regulations.[3]

Below is a logical workflow for handling a Cyclohexane-d12 spill.
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Cyclohexane-d12 Spill Response Workflow
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Caption: Workflow for handling a Cyclohexane-d12 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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